3-(3-Fluoro-benzyl)-benzoic acid

• IUPAC Name: 3-[(3-fluorophenyl)methyl]benzoic acid
• InChI: InChI=1S/C14H11FO2/c15-13-6-2-4-11(9-13)7-10-3-1-5-12(8-10)14(16)17/h1-6,8-9H,7H2,(H,16,17)
• InChI Key: RPTTVZIXRSLVJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)CC2=CC(=CC=C2)F
• Molecular Formula: C14H11FO2
• Molecular Weight: 230.23 g/mol

Description

3-(3-Fluoro-benzyl)-benzoic acid (3-FBBA) is a synthetic organic compound composed of a benzene ring with a carboxylic acid group and a 3-fluorobenzyl group attached to the ring. It is a colorless solid with a melting point of 97-100°C. 3-FBBA is a versatile compound that has a wide range of applications in scientific research, ranging from the synthesis of pharmaceuticals to the study of biochemical and physiological effects. In

Scientific Research Applications

Benzoic Acid Derivatives in Foods and Additives

Benzoic acid derivatives, including 3-(3-Fluoro-benzyl)-benzoic acid, are widely present in plant and animal tissues. These compounds are utilized as antibacterial and antifungal preservatives and flavoring agents in food, cosmetics, hygiene, and pharmaceutical products. Their distribution in the environment is extensive due to their widespread occurrence and usage, leading to significant human exposure. This review also covers their metabolism, toxicology, analytical detection methods, and legal limits (del Olmo, Calzada, & Nuñez, 2017).

Chemical Synthesis and Functionalization

The chemical synthesis and functionalization of benzoic acid derivatives, including 3-(3-Fluoro-benzyl)-benzoic acid, have been explored. For instance, specific derivatives have been synthesized through regioselective metalation and subsequent carboxylation, yielding various compounds with potential applications in chemical and pharmaceutical research (Dmowski & Piasecka-Maciejewska, 1998).

Biosynthesis in Plants and Bacteria

Benzoic acid derivatives, including 3-(3-Fluoro-benzyl)-benzoic acid, play a crucial role as biosynthetic building blocks in various natural products in both plants and bacteria. The biosynthesis mechanisms involve different pathways, contributing significantly to the structural diversity of natural products. Understanding these pathways is essential for biotechnological applications and drug discovery (Hertweck, Jarvis, Xiang, Moore, & Oldham, 2001).

Benzylic Oxidation Catalysis

In the field of catalysis, benzoic acid derivatives, including 3-(3-Fluoro-benzyl)-benzoic acid, have been investigated for their role in benzylic oxidation. These studies explore efficient catalysts for oxidation reactions, contributing to the development of new synthetic methods in organic chemistry (Yamazaki, 1999).

Quantitative Structure-Metabolism Relationships

The metabolism and biological activity of benzoic acid derivatives, including 3-(3-Fluoro-benzyl)-benzoic acid, are studied to understand their physicochemical properties. This research is crucial in drug design, enabling the prediction of metabolic pathways and potential biological effects of these compounds (Ghauri, Blackledge, Glen, Sweatman, Lindon, Beddell, Wilson, & Nicholson, 1992).

Synthesis routes and methods

Procedure details

A mixture of methyl 3-(3-fluorobenzyl)benzoate and lithium hydroxide (0.227 g; 5.42 mmol) in water (5 mL) and THF (5 mL) was heated at 60° C. for 3 hours and concentrated under reduced pressure. The resulting aqueous solution was acidified with a 6N solution of hydrochloric acid in water. The resulting precipitate was filtered off to give 0.198 g (79%) of 3-(3-fluorobenzyl)benzoic acid which was used without further purification.